Cas no 5442-12-6 (Norcantharidin)

Norcantharidin structure
Norcantharidin structure
Product Name:Norcantharidin
CAS No:5442-12-6
MF:C8H8O4
MW:168.146722793579
MDL:MFCD00213361
CID:45883
PubChem ID:93004
Update Time:2025-04-18

Norcantharidin Chemical and Physical Properties

Names and Identifiers

    • Norcantharidin
    • 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Anhydride
    • 4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione
    • Demehylcantharidin
    • 3,6-Endooxyphthalic anhydride,hexahydro
    • cis-exo-hexahydro-4,7-epoxyisobenzofuran-1,3-dione
    • demethylcantharidin
    • Hexahydro-3,6-epoxyphthalic anhydride
    • hexahydro-4,7-epoxyisobenzofuran-1,3-dione
    • Nocantharidin
    • Wln: T C555 A ao dvovtj
    • FS-4623
    • NCGC00094161-04
    • TIMTEC-BB SBB005955;4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-;4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione
    • NSC14003
    • Spectrum4_000601
    • KBio2_004715
    • Endothall anhydride
    • CHEMBL8327
    • (+/-)-NCTD
    • KBio3_002547
    • exo-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride
    • NCGC00015756-07
    • Norcantharidin, solid
    • 4,10-dioxatricyclo[5.2.1.02,6]decane-3,5-dione
    • FT-0621477
    • KBio2_007283
    • NCGC00015756-05
    • NSC-148536
    • 4,10-Dioxatricyclo[5.2.1.0(2,6)]decane-3,5-dione; 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride
    • NCGC00015756-14
    • EXO-7-OXA-BICYCLO(2.2.1)-HEPTANE-2,3-DICARBOXYLIC ANHYDRIDE
    • NCGC00094161-06
    • NSC-59023
    • EU-0100830
    • SPECTRUM1504153
    • SPBio_001606
    • SR-01000076037
    • (Rac)-Norcantharidin
    • Spectrum5_001514
    • SMR000326693
    • NCTD
    • KBioGR_001122
    • FT-0626378
    • Tox21_500830
    • NCGC00094161-05
    • 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-
    • KBio1_001944
    • 4,10-Dioxa-tricyclo[5.2.1.02,6]decane-3,5-dione
    • NCGC00015756-08
    • Spectrum3_001634
    • Spectrum2_001683
    • 3,6-Endoxohexahydrophthalic anhydride, exo isomer
    • NSC59023
    • YSCH0101
    • MLS002153470
    • NCGC00094161-02
    • BSPBio_003327
    • AKOS003267901
    • SDCCGSBI-0050807.P003
    • LP00830
    • 3,6-Endooxyphthalic anhydride, hexahydro-
    • NCGC00261515-01
    • NCI60_001019
    • MFCD00213361
    • DTXSID30884158
    • hexahydro-4,7-epoxy-2-benzofuran-1,3-dione
    • 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic anhydride
    • Spectrum_001667
    • HMS3262F21
    • Exo-cis-Hexahydro-4,7-epoxyisobenzofuran-1,3-dione; Endothall anhydride
    • Phthalic anhydride, hexahydro-3,6-endoxo-
    • SCHEMBL177729
    • NCGC00094161-01
    • BCP09826
    • Isocantharidin
    • DEMETHYL-CANTHARIDIN
    • 5442-12-6
    • Norcantharadine
    • 4,3-dione, hexahydro-
    • Lopac0_000830
    • 3,6-Endoxohexahydrophthalic anhydride
    • NCGC00015756-03
    • 51154-98-4
    • NSC 14003
    • HY-N0585
    • HMS3370H07
    • NCGC00015756-06
    • KBio2_002147
    • Q15425762
    • s3759
    • AKOS022167759
    • SR-01000076037-1
    • SpecPlus_000904
    • 3, hexahydro-
    • BRD-A66914119-001-04-0
    • Phthalic anhydride,6-endoxo-
    • CCG-39454
    • CS-0009119
    • 4,10-dioxatricyclo[5.2.1.0<2,6>]decane-3,5-dione
    • KBioSS_002147
    • NSC-14003
    • CHEBI:197221
    • N 8784
    • NCGC00015756-09
    • (+/-)-Norcantharidin
    • FT-0614776
    • 3-(5'-(4-(diphenylamino)phenyl)-[2,2'-bithiophen]-5-yl)cyclohex-2-enone
    • DivK1c_007000
    • JAABVEXCGCXWRR-UHFFFAOYSA-N
    • BCP25426
    • NSC148536
    • NCGC00094161-03
    • NCGC00015756-04
    • 29745-04-8
    • STK424286
    • RAC-NORCANTHARIDIN
    • DB-050518
    • MDL: MFCD00213361
    • Inchi: 1S/C8H8O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h3-6H,1-2H2
    • InChI Key: JAABVEXCGCXWRR-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C1C(=O)OC(C12)=O

Computed Properties

  • Exact Mass: 168.04200
  • Monoisotopic Mass: 168.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.15
  • XLogP3: -0.1
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.468 g/cm3
  • Melting Point: 114-116ºC
  • Boiling Point: 362.464ºC at 760 mmHg
  • Flash Point: 167.017ºC
  • Refractive Index: 1.55
  • PSA: 52.60000
  • LogP: -0.13660

Norcantharidin Security Information

  • WGK Germany:3
  • RTECS:RN8400000

Norcantharidin Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

Norcantharidin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0168-20mg
Norcantharidin
5442-12-6 HPLC≥98%
20mg
¥300元 2023-09-15
DC Chemicals
DCQ-037-20 mg
Norcantharidin
5442-12-6 >98%, Standard References Grade
20mg
$280.0 2022-02-28
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20994-1g
Norcantharidin
5442-12-6 97%
1g
151.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20994-5g
Norcantharidin
5442-12-6 97%
5g
533.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20994-25g
Norcantharidin
5442-12-6 97%
25g
1865.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20994-100g
Norcantharidin
5442-12-6 97%
100g
5599.00 2021-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PG846-1g
Norcantharidin
5442-12-6 ≥98.0%(HPLC)
1g
¥222.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-HA119-5mg
Norcantharidin
5442-12-6 ,≥98%
5mg
¥156.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PG846-200mg
Norcantharidin
5442-12-6 ≥98.0%(HPLC)
200mg
¥88.0 2022-02-28
Alichem
A019093204-5g
Hexahydro-4,7-epoxyisobenzofuran-1,3-dione
5442-12-6 97%
5g
$157.04 2023-09-01
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.